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Compound of Interest

Compound Name: Glyburide-d11

Cat. No.: B562818 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Glyburide-d11, the deuterated analog of Glyburide, is a critical internal standard for the

quantitative analysis of Glyburide in biological matrices by liquid chromatography-mass

spectrometry (LC-MS). Accurate and consistent preparation of stock and working solutions is

paramount for reliable bioanalytical method development and sample analysis. These

application notes provide a detailed protocol for the preparation of Glyburide-d11 stock and

working solutions.

Data Presentation: Quantitative Summary
The following table summarizes the key quantitative parameters for the preparation of

Glyburide-d11 solutions based on established laboratory practices.
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Parameter Details Source(s)

Compound
Glyburide-d11 (Glibenclamide-

d11)
[1][2][3]

CAS Number 1189985-02-1 [2][3][4]

Molecular Formula C₂₃H₁₇D₁₁ClN₃O₅S [2][3]

Molecular Weight 505.07 g/mol [2][3][4]

Primary Solvent Methanol [1][2]

DMSO (Dimethyl Sulfoxide) [4][5]

Stock Solution Concentration 2.00 µg/mL in Methanol [1]

0.800 µg/mL in Methanol [1]

500 µg/mL in Methanol [6]

Storage of Solid Form

Long-term at -20°C. Short-term

at room temperature is

permissible.

[2][7]

Stock Solution Storage

Store as aliquots in tightly

sealed vials at -20°C.

Generally stable for up to one

month.

[7]

Working Solution Preparation

Prepared by serial dilutions of

the stock solution with the

appropriate solvent (e.g.,

methanol).

[1]

Experimental Protocol: Glyburide-d11 Solution
Preparation
This protocol details the step-by-step procedure for preparing Glyburide-d11 stock and

working solutions for use as an internal standard in LC-MS analysis.

Materials and Equipment:
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Glyburide-d11 (solid form)

High-purity Methanol (HPLC or LC-MS grade)

Dimethyl Sulfoxide (DMSO, if required for initial solubilization)

Analytical balance

Volumetric flasks (Class A)

Pipettes (calibrated)

Vortex mixer

Ultrasonic bath

Cryogenic vials for aliquoting and storage

-20°C freezer

Procedure for Preparing a 1 mg/mL Stock Solution in DMSO (if required):

For compounds with limited initial solubility in methanol, a concentrated stock in DMSO can be

prepared first.

Weighing: Accurately weigh a precise amount (e.g., 1 mg) of Glyburide-d11 solid using an

analytical balance.

Dissolution: Transfer the weighed solid to a clean, appropriately sized volumetric flask. Add a

small volume of DMSO to dissolve the solid completely. Gentle vortexing or sonication can

be used to aid dissolution.

Volume Adjustment: Once fully dissolved, bring the solution to the final volume with DMSO.

Mixing: Cap the flask and mix thoroughly by inversion.

Procedure for Preparing a 2.00 µg/mL Stock Solution in Methanol:

This protocol is based on concentrations used in published analytical methods.[1]
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Weighing: Accurately weigh a precise amount of Glyburide-d11. For example, weigh 1 mg

of the solid.

Initial Dissolution: Transfer the weighed Glyburide-d11 to a 10 mL volumetric flask. Add a

small amount of methanol (approximately 5-7 mL) and ensure complete dissolution.

Sonication for 5-10 minutes may be necessary.

Dilution to Intermediate Stock: Once dissolved, bring the volume up to 10 mL with methanol

to create a 100 µg/mL intermediate stock solution. Mix thoroughly.

Final Stock Solution: Pipette 200 µL of the 100 µg/mL intermediate stock solution into a 10

mL volumetric flask. Dilute to the mark with methanol to achieve the final concentration of

2.00 µg/mL.

Storage: Aliquot the stock solution into tightly sealed cryogenic vials and store at -20°C.[7] It

is recommended to allow the solution to reach room temperature before use.[7]

Procedure for Preparing Working Solutions:

Working solutions are prepared by serially diluting the stock solution to the desired

concentration for spiking into calibration standards and quality control samples.

Thawing: Remove an aliquot of the stock solution from the -20°C freezer and allow it to

equilibrate to room temperature for at least 60 minutes before use.[7]

Serial Dilution: Perform serial dilutions of the stock solution using the appropriate solvent

(typically methanol or a mobile phase-like composition) to achieve the desired working

solution concentrations. For example, to prepare a 200 ng/mL working solution from a 2.00

µg/mL (2000 ng/mL) stock, dilute the stock solution 1:10 with methanol.

Use: The working solutions are now ready to be spiked into blank biological matrices to

prepare calibration curves and quality control samples.

Stability and Handling:

Solid Glyburide-d11 should be stored at -20°C for long-term stability.[2]
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Stock solutions in methanol or DMSO should be stored in tightly sealed vials at -20°C and

are generally stable for up to one month.[7] Avoid repeated freeze-thaw cycles by preparing

multiple small aliquots.[5]

Aqueous solutions of Glyburide are not recommended for storage for more than one day.[8]

Mandatory Visualization: Experimental Workflow
The following diagram illustrates the workflow for the preparation of Glyburide-d11 stock and

working solutions.
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Stock Solution Preparation

Working Solution Preparation

Weigh Glyburide-d11 Solid

Dissolve in Solvent
(e.g., Methanol or DMSO)

Vortex/Sonicate to
Ensure Complete Dissolution

Adjust to Final Volume
in Volumetric Flask

Aliquot into Vials

Store at -20°C

Thaw Stock Solution
Aliquots

Perform Serial Dilutions
with Appropriate Solvent

Final Working Solutions

Click to download full resolution via product page

Caption: Workflow for Glyburide-d11 Stock and Working Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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